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Introduction
Chirhostim™ is a synthetic form of human secretin, a 27-amino acid peptide hormone that

plays a crucial role in regulating the pH of the duodenum.[1][2] It is produced by S-cells in the

duodenal mucosa in response to acidic conditions.[1][2] In a laboratory and clinical setting,

Chirhostim™ is primarily utilized as a diagnostic agent to assess pancreatic function and to

aid in the diagnosis of gastrinoma.[3][4][5] Its primary action is to stimulate pancreatic ductal

cells to secrete a large volume of bicarbonate-rich fluid.[6][7] This document provides detailed

protocols for the preparation and use of Chirhostim™ solutions for research and laboratory

applications, based on established clinical methodologies.

Mechanism of Action
Secretin exerts its effects by binding to G-protein coupled secretin receptors located on the

basolateral membrane of various cell types, most notably pancreatic ductal cells.[2][6] This

binding event activates adenylyl cyclase, leading to an increase in intracellular cyclic AMP

(cAMP).[2] The elevated cAMP levels activate Protein Kinase A (PKA), which in turn

phosphorylates and opens the Cystic Fibrosis Transmembrane Conductance Regulator (CFTR)

chloride channel.[2][6][8] The resulting efflux of chloride ions drives the secretion of bicarbonate
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into the pancreatic duct, followed by the osmotic movement of water, leading to the production

of a large volume of alkaline pancreatic juice.[1][2]
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Figure 1. Simplified signaling pathway of Chirhostim in pancreatic ductal cells.

Quantitative Data Summary
The following table summarizes key quantitative data for the preparation and use of

Chirhostim™ solutions.
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Parameter Value Reference

Vial Contents

Chirhostim™ (16 mcg vial) 16 mcg lyophilized powder [6][7]

Chirhostim™ (40 mcg vial) 40 mcg lyophilized powder [6][7]

Reconstitution

Reconstitution Vehicle
0.9% Sodium Chloride

Injection, USP
[6][9][10]

Reconstitution Volume (16 mcg

vial)
8 mL [6][9][10]

Reconstitution Volume (40 mcg

vial)
10 mL [6][9][10]

Reconstituted Solution

Final Concentration (16 mcg

vial)
2 mcg/mL [6][7][9]

Final Concentration (40 mcg

vial)
4 mcg/mL [6][7][9]

pH of Reconstituted Solution 3.0 - 6.5 [6][8]

Storage

Lyophilized Powder -20°C, protect from light [6][7][8]

Shelf Life (Lyophilized) 5 years at -20°C [11]

Reconstituted Solution Use immediately [6][7][8]

Experimental Dosages (from

clinical protocols)

Pancreatic Function Studies 0.2 mcg/kg body weight [6][10]

Gastrinoma Diagnosis 0.4 mcg/kg body weight [8][10]

Sample Handling
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Short-term Storage of

Secretions
On ice [3][6]

Long-term Storage of

Secretions
-80°C [6][9]

Experimental Protocols
The following protocols are adapted from clinical guidelines for laboratory research

applications. Aseptic techniques should be strictly followed throughout the preparation and

handling of Chirhostim™ solutions.

Protocol 1: Preparation of Chirhostim™ Stock Solution
This protocol describes the reconstitution of lyophilized Chirhostim™ to create a working stock

solution.

Materials:

Chirhostim™ vial (16 mcg or 40 mcg)

0.9% Sodium Chloride Injection, USP (sterile)

Sterile syringes and needles

Vortex mixer

Laminar flow hood or sterile work area

Procedure:

Ensure the Chirhostim™ vial and the 0.9% Sodium Chloride Injection are at room

temperature.

Using a sterile syringe, withdraw the appropriate volume of 0.9% Sodium Chloride Injection:

For a 16 mcg vial, withdraw 8 mL.[6][9][10]
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For a 40 mcg vial, withdraw 10 mL.[6][9][10]

Inject the saline into the Chirhostim™ vial.

Shake the vial vigorously to ensure complete dissolution of the lyophilized powder.[6][8][9]

Visually inspect the reconstituted solution for any particulate matter or discoloration. If either

is observed, discard the solution.[6][9][10]

The reconstituted solution should be used immediately.[6][7][8] Do not store for later use.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=b4dfe70f-0a86-4488-9ba1-dcd8f86cbfcd
https://www.drugs.com/pro/chirhostim.html
https://www.drugs.com/dosage/chirhostim.html
https://www.benchchem.com/product/b15607821?utm_src=pdf-body
https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=b4dfe70f-0a86-4488-9ba1-dcd8f86cbfcd
https://www.accessdata.fda.gov/drugsatfda_docs/label/2007/021256s002lbl.pdf
https://www.drugs.com/pro/chirhostim.html
https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=b4dfe70f-0a86-4488-9ba1-dcd8f86cbfcd
https://www.drugs.com/pro/chirhostim.html
https://www.drugs.com/dosage/chirhostim.html
https://dailymed.nlm.nih.gov/dailymed/drugInfo.cfm?setid=b4dfe70f-0a86-4488-9ba1-dcd8f86cbfcd
https://reference.medscape.com/drug/chirhostim-secretin-342080
https://www.accessdata.fda.gov/drugsatfda_docs/label/2007/021256s002lbl.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

Bring Chirhostim™ vial and
0.9% NaCl to room temperature

Withdraw appropriate volume
of 0.9% NaCl with sterile syringe

Inject NaCl into Chirhostim™ vial

Shake vigorously to dissolve powder

Visually inspect for particulates
and discoloration

Use solution immediately

Clear

Discard solution

Particulates/
Discoloration

End

Click to download full resolution via product page

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15607821?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607821?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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